Cas no 5805-77-6 (benzimidazole, 2-methyl-1-propyl- (7ci,8ci))
5805-77-6 structure
Product Name:benzimidazole, 2-methyl-1-propyl- (7ci,8ci)
CAS No:5805-77-6
MF:C11H14N2
MW:174.242262363434
CID:947986
PubChem ID:799800
Update Time:2025-04-19
benzimidazole, 2-methyl-1-propyl- (7ci,8ci) Chemical and Physical Properties
Names and Identifiers
-
- benzimidazole, 2-methyl-1-propyl- (7ci,8ci)
- 2-Methyl-1-propyl-1H-benzimidazole
- SCHEMBL229041
- BENZIMIDAZOLE, 2-METHYL-1-PROPYL-
- 5805-77-6
- AKOS000560006
- OBOYYFMVZPXZNQ-UHFFFAOYSA-N
- 2-methyl-1-propyl-1h-benzo[d]imidazole
- BAS 00619115
- DB-285552
- DTXSID601296981
-
- Inchi: 1S/C11H14N2/c1-3-8-13-9(2)12-10-6-4-5-7-11(10)13/h4-7H,3,8H2,1-2H3
- InChI Key: OBOYYFMVZPXZNQ-UHFFFAOYSA-N
- SMILES: N1(C(C)=NC2C=CC=CC1=2)CCC
Computed Properties
- Exact Mass: 174.115698455g/mol
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.8Ų
benzimidazole, 2-methyl-1-propyl- (7ci,8ci) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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